3-{4-allyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 3-[5-[(2-fluorophenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C17H15FN4S/c1-2-10-22-16(13-7-5-9-19-11-13)20-21-17(22)23-12-14-6-3-4-8-15(14)18/h2-9,11H,1,10,12H2
• InChI Key: RTRNBHGMFNDCTJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC2=CC=CC=C2F)C3=CN=CC=C3
• Molecular Formula: C17H15FN4S
• Molecular Weight: 326.4 g/mol

Description

3-{4-allyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields.

Mechanism of Action

The mechanism of action of 3-{4-allyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine is not fully understood. However, it is believed to act by binding to specific receptors or enzymes in the target cells, leading to the modulation of various signaling pathways. This, in turn, results in the desired pharmacological or physiological effects.
Biochemical and Physiological Effects:
The compound has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated its antifungal and antibacterial activities against various strains of fungi and bacteria. It has also been shown to possess anticancer properties by inhibiting the proliferation of cancer cells. In addition, it has been found to act as a ligand for GPCRs, which are involved in various cellular processes such as neurotransmission, inflammation, and cardiovascular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{4-allyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine in lab experiments is its high potency, which allows for the use of lower concentrations compared to other compounds. This reduces the risk of toxicity and improves the accuracy of the results. However, one of the limitations is its limited solubility in water, which may affect its bioavailability and limit its use in certain assays.

Future Directions

There are several future directions for the research on 3-{4-allyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine. One of the areas of interest is the development of novel derivatives with improved pharmacological properties. Another area of interest is the investigation of its potential use in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. Furthermore, its potential application in the fabrication of organic electronic devices is a promising area for future research.
Conclusion:
In conclusion, this compound is a compound with significant potential in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and to develop novel derivatives with improved properties.

Synthesis Methods

The synthesis of 3-{4-allyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine involves the reaction of 4-allyl-5-mercapto-4H-1,2,4-triazole with 2-fluorobenzyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at an elevated temperature. The product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

The compound has been extensively studied for its potential application in various fields such as medicinal chemistry, pharmacology, and material science. In medicinal chemistry, it has been investigated for its antifungal, antibacterial, and anticancer properties. In pharmacology, it has been studied for its potential use as a ligand for G protein-coupled receptors (GPCRs). In material science, it has been explored for its potential application in the fabrication of organic electronic devices.